Cas no 121575-97-1 (2(1H)-Cycloheptimidazolone,3,4,5,6,7,8-hexahydro- (6CI,9CI))

2(1H)-Cycloheptimidazolone,3,4,5,6,7,8-hexahydro- (6CI,9CI) structure
121575-97-1 structure
Product Name:2(1H)-Cycloheptimidazolone,3,4,5,6,7,8-hexahydro- (6CI,9CI)
CAS No:121575-97-1
MF:C8H12N2O
MW:152.193681716919
CID:104699
PubChem ID:14997476
Update Time:2025-04-18

2(1H)-Cycloheptimidazolone,3,4,5,6,7,8-hexahydro- (6CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Cycloheptimidazolone,3,4,5,6,7,8-hexahydro- (6CI,9CI)
    • 3,4,5,6,7,8-hexahydro-1H-cyclohepta[d]imidazol-2-one
    • 3,4,5,6,7,8-Hexahydro-1H-cycloheptaimidazol-2-one
    • 3,4,5,6,7,8-hexahydro-2(1H)-cycloheptimidazolone
    • 3,4,5,6,7,8-Hexahydro-1H-cycloheptaimidazol-2-one, AldrichCPR
    • AKOS006290541
    • LPDVMKGSVXYVQR-UHFFFAOYSA-N
    • 3,4,5,6,7,8-Hexahydrocyclohepta[d]imidazol-2(1H)-one
    • 1,4,5,6,7,8-hexahydro-2-hydroxy-cycloheptimidazole
    • DTXSID80566715
    • SCHEMBL9443465
    • 121575-97-1
    • SCHEMBL6674473
    • Inchi: 1S/C8H12N2O/c11-8-9-6-4-2-1-3-5-7(6)10-8/h1-5H2,(H2,9,10,11)
    • InChI Key: LPDVMKGSVXYVQR-UHFFFAOYSA-N
    • SMILES: O=C1NC2=C(CCCCC2)N1

Computed Properties

  • Exact Mass: 152.09500
  • Monoisotopic Mass: 152.094963
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1
  • XLogP3: 0.7

Experimental Properties

  • PSA: 48.65000
  • LogP: 0.97190
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